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Compound of Interest

Compound Name: D-I03

Cat. No.: B15583918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of D-I03, a

selective RAD52 inhibitor. Given that a comprehensive Safety Data Sheet (SDS) for D-I03 is

not publicly available, the following guidance is based on general safety protocols for handling

potent, potentially cytotoxic small molecule inhibitors in a laboratory setting. It is imperative to

supplement these guidelines with a risk assessment specific to your laboratory's procedures

and to adhere to all institutional and regulatory standards.
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Property Value Source

CAS Number 688342-78-1 [1]

Molecular Formula C23H36N6S [1]

Molecular Weight 428.64 g/mol [2]

Appearance White to beige powder

Solubility
Soluble in DMSO (e.g., 2

mg/mL)

Storage Class 11 - Combustible Solids

Storage Temperature

2-8°C (short-term); -20°C or

-80°C for long-term storage of

stock solutions

[3]

Personal Protective Equipment (PPE)
Due to the potential for D-I03 to be a cytotoxic agent, a robust selection of PPE is mandatory to

prevent exposure through inhalation, skin contact, or ingestion.[4][5][6][7]
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

To provide a primary barrier

against skin contact. Double-

gloving offers additional

protection in case of a breach

in the outer glove.

Eye Protection
Chemical safety goggles with

side shields.

To protect eyes from splashes

of D-I03 solutions or contact

with the solid powder.

Face Protection
Face shield (in addition to

goggles).

Recommended when there is

a significant risk of splashes,

such as when preparing stock

solutions or handling larger

quantities.

Body Protection

A fully buttoned lab coat,

preferably disposable or a

dedicated reusable coat for

handling potent compounds.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a certified chemical

fume hood is the primary

means of respiratory

protection. If weighing outside

of a fume hood, an N95

respirator may be necessary.

To prevent inhalation of the

powdered compound.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural guidance for the safe handling of D-I03 from receipt to

disposal.
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Inspection: Upon receipt, inspect the container for any damage or leaks. If compromised,

follow your institution's spill and exposure protocols.

Storage: Store the compound in a clearly labeled, sealed container in a designated, secure

location at the recommended temperature (2-8°C for the solid, -20°C or -80°C for solutions).

[3] Keep away from ignition sources as it is classified as a combustible solid.

Preparation of Stock Solutions
Location: All handling of solid D-I03 and preparation of stock solutions must be conducted in

a certified chemical fume hood to minimize inhalation risk.

Weighing:

Tare a clean, stable weigh boat on an analytical balance inside the fume hood.

Carefully transfer the desired amount of D-I03 powder to the weigh boat using a dedicated

spatula. Avoid creating dust.

Record the weight and securely close the primary container.

Dissolving:

Transfer the weighed D-I03 to an appropriate sterile container.

Add the required volume of DMSO to achieve the desired concentration.

Cap the container and mix gently by inversion or vortexing until the solid is completely

dissolved.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Clearly label each aliquot with the compound name, concentration, date, and your initials.

Store the aliquots at -20°C or -80°C.[3]
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Experimental Use
Dilutions: Perform all serial dilutions from the stock solution within the chemical fume hood.

Cell Culture and Animal Studies: When adding D-I03 to cell cultures or preparing doses for

animal administration, wear appropriate PPE. Be mindful of potential aerosol generation.

Incubation: Label all culture vessels or animal cages containing D-I03 clearly.

Disposal Plan
All waste contaminated with D-I03 must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Solid Waste

Contaminated PPE (gloves, disposable lab

coats), weigh boats, pipette tips, and any other

solid materials that have come into contact with

D-I03 should be collected in a dedicated, clearly

labeled hazardous waste container lined with a

heavy-duty plastic bag.

Liquid Waste

Unused D-I03 solutions and contaminated

solvents should be collected in a sealed,

properly labeled hazardous waste container. Do

not pour D-I03 waste down the drain.

Sharps Waste

Needles and syringes used for handling D-I03

solutions must be disposed of in a designated

sharps container for hazardous chemical waste.

Emergency Procedures
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Situation Action

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with copious amounts of

soap and water for at least 15 minutes. Seek

medical attention.

Eye Contact

Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Small Spill (in a fume hood): Absorb the spill

with an inert material (e.g., vermiculite, sand).

Collect the absorbed material and any

contaminated debris into a sealed, labeled

hazardous waste container. Clean the spill area

with a suitable decontaminating solution. Large

Spill (or any spill outside of a fume hood):

Evacuate the immediate area. Alert others and

your institution's environmental health and

safety (EHS) department. Prevent the spread of

the spill. Do not attempt to clean up a large spill

without proper training and equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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